N-[2-(4-fluorophenoxy)ethyl]-2-(4-nitrophenyl)acetamide

• IUPAC Name: N-[2-(4-fluorophenoxy)ethyl]-2-(4-nitrophenyl)acetamide
• InChI: InChI=1S/C16H15FN2O4/c17-13-3-7-15(8-4-13)23-10-9-18-16(20)11-12-1-5-14(6-2-12)19(21)22/h1-8H,9-11H2,(H,18,20)
• InChI Key: HOHIVWDUMRKDJY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC(=O)NCCOC2=CC=C(C=C2)F)[N+](=O)[O-]
• Molecular Formula: C16H15FN2O4
• Molecular Weight: 318.30 g/mol

Description

N-[2-(4-fluorophenoxy)ethyl]-2-(4-nitrophenyl)acetamide (FNEPA) is a synthetic compound belonging to the nitrophenylacetamide family of compounds. It is a colorless, odorless, crystalline solid at room temperature. FNEPA has been studied for its potential applications in various scientific fields, including chemistry, biochemistry, and pharmacology.

Mechanism of Action

N-[2-(4-fluorophenoxy)ethyl]-2-(4-nitrophenyl)acetamide has been studied for its potential mechanism of action. It is believed that N-[2-(4-fluorophenoxy)ethyl]-2-(4-nitrophenyl)acetamide acts as an inhibitor of several enzymes, including tyrosine kinase and phosphatidylinositol-3-kinase. By inhibiting these enzymes, N-[2-(4-fluorophenoxy)ethyl]-2-(4-nitrophenyl)acetamide may be able to prevent the growth and spread of cancer cells.
Biochemical and Physiological Effects
N-[2-(4-fluorophenoxy)ethyl]-2-(4-nitrophenyl)acetamide has been studied for its potential biochemical and physiological effects. In laboratory studies, N-[2-(4-fluorophenoxy)ethyl]-2-(4-nitrophenyl)acetamide has been shown to inhibit the growth and spread of cancer cells. It has also been shown to reduce inflammation and oxidative stress in animal models. In addition, N-[2-(4-fluorophenoxy)ethyl]-2-(4-nitrophenyl)acetamide has been shown to inhibit the activity of several enzymes, including tyrosine kinase and phosphatidylinositol-3-kinase.

Advantages and Limitations for Lab Experiments

N-[2-(4-fluorophenoxy)ethyl]-2-(4-nitrophenyl)acetamide has several advantages and limitations for laboratory experiments. One advantage of N-[2-(4-fluorophenoxy)ethyl]-2-(4-nitrophenyl)acetamide is that it is a relatively stable compound that is easy to synthesize. Additionally, N-[2-(4-fluorophenoxy)ethyl]-2-(4-nitrophenyl)acetamide is relatively non-toxic, making it safe to use in laboratory experiments. However, N-[2-(4-fluorophenoxy)ethyl]-2-(4-nitrophenyl)acetamide has several limitations. For example, N-[2-(4-fluorophenoxy)ethyl]-2-(4-nitrophenyl)acetamide is not very soluble in water, making it difficult to use in aqueous solutions. Additionally, N-[2-(4-fluorophenoxy)ethyl]-2-(4-nitrophenyl)acetamide is not very stable in the presence of light and heat, making it difficult to store for long periods of time.

Future Directions

N-[2-(4-fluorophenoxy)ethyl]-2-(4-nitrophenyl)acetamide has several potential future directions for research. One potential future direction is to further investigate its mechanism of action and its potential applications in the treatment of various diseases. Additionally, further research could be done to investigate the potential side effects of N-[2-(4-fluorophenoxy)ethyl]-2-(4-nitrophenyl)acetamide and to develop new synthetic methods for the synthesis of N-[2-(4-fluorophenoxy)ethyl]-2-(4-nitrophenyl)acetamide. Additionally, further research could be done to investigate the potential uses of N-[2-(4-fluorophenoxy)ethyl]-2-(4-nitrophenyl)acetamide in drug design and development. Finally, further research could be done to investigate the potential uses of N-[2-(4-fluorophenoxy)ethyl]-2-(4-nitrophenyl)acetamide in other fields, such as agriculture and food science.

Synthesis Methods

N-[2-(4-fluorophenoxy)ethyl]-2-(4-nitrophenyl)acetamide can be synthesized through a two-step synthesis process. The first step is the reaction of 4-fluorophenol with ethyl chloroacetate in the presence of a base, such as sodium hydroxide. This reaction yields the desired product, 4-fluorophenoxyethyl chloroacetate. The second step involves the reaction of 4-fluorophenoxyethyl chloroacetate with 4-nitrophenol in the presence of an acid, such as hydrochloric acid. This reaction yields the desired product, N-[2-(4-fluorophenoxy)ethyl]-2-(4-nitrophenyl)acetamide.

Scientific Research Applications

N-[2-(4-fluorophenoxy)ethyl]-2-(4-nitrophenyl)acetamide has been studied for its potential applications in a variety of scientific fields. In the field of chemistry, N-[2-(4-fluorophenoxy)ethyl]-2-(4-nitrophenyl)acetamide has been used as a reactant in various organic synthesis reactions. In the field of biochemistry, N-[2-(4-fluorophenoxy)ethyl]-2-(4-nitrophenyl)acetamide has been studied as a potential inhibitor of enzymes, such as tyrosine kinase and phosphatidylinositol-3-kinase. In the field of pharmacology, N-[2-(4-fluorophenoxy)ethyl]-2-(4-nitrophenyl)acetamide has been studied as a potential drug candidate for the treatment of various diseases, such as cancer and diabetes.